Cas no 1353964-65-4 (2-{3-[(Benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanol)

• Product Name: 2-{3-[(Benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanol
• CAS No: 1353964-65-4
• MF: C₁₈H₂₈N₂O
• MW: 288.427724838257
• CID: 2161591
• Update Time: 2025-07-02

2-{3-[(Benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-{3-[(Benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanol
• 2-(3-((Benzyl(cyclopropyl)amino)methyl)piperidin-1-yl)ethanol
• AM93400
• 2-{3-[(Benzylcyclopropylamino)methyl]piperidin-1-yl}-ethanol

• Inchi： 1S/C18H28N2O/c21-12-11-19-10-4-7-17(13-19)15-20(18-8-9-18)14-16-5-2-1-3-6-16/h1-3,5-6,17-18,21H,4,7-15H2
• InChI Key： RJRPCZJXJYIDFV-UHFFFAOYSA-N
• SMILES： OCCN1CCCC(C1)CN(CC1C=CC=CC=1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 300
• Topological Polar Surface Area: 26.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-{3-[(Benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanol

Latest Research Insights on 2-{3-[(Benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanol (CAS: 1353964-65-4)

The compound 2-{3-[(Benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanol (CAS: 1353964-65-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique piperidine-ethanol scaffold and benzyl-cyclopropyl-amino moiety, has been the subject of several studies exploring its pharmacological properties, synthetic pathways, and biological targets. This research brief consolidates the latest findings to provide a comprehensive overview of its current status in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 2-{3-[(Benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanol, with particular emphasis on improving its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its structural integrity. Researchers have also investigated its stability under various physiological conditions, which is critical for its potential use as a drug candidate. The compound has demonstrated promising stability in acidic and neutral environments, suggesting its suitability for oral administration.

Pharmacological evaluations of 2-{3-[(Benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanol have revealed its interaction with several key biological targets, including G protein-coupled receptors (GPCRs) and ion channels. Preliminary in vitro studies indicate that the compound exhibits moderate affinity for certain serotonin and dopamine receptor subtypes, hinting at its potential application in neurological disorders. Additionally, its ability to modulate calcium channels has sparked interest in its use for cardiovascular conditions. However, further in vivo studies are required to validate these findings and assess its therapeutic efficacy.

One of the most notable advancements in the research of this compound is its potential role in cancer therapy. Recent findings suggest that 2-{3-[(Benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanol may inhibit the proliferation of certain cancer cell lines by interfering with intracellular signaling pathways. Specifically, it has been shown to downregulate the expression of key oncogenic proteins, thereby inducing apoptosis in malignant cells. These findings, though preliminary, open new avenues for the development of targeted cancer therapies.

Despite its promising attributes, challenges remain in the development of 2-{3-[(Benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanol as a viable drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Researchers are also exploring prodrug strategies to enhance its pharmacokinetic profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from the bench to the clinic.

In conclusion, 2-{3-[(Benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanol (CAS: 1353964-65-4) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Ongoing research is expected to further elucidate its mechanisms of action and optimize its pharmacological properties. As the scientific community continues to explore its applications, this compound may soon emerge as a key player in the treatment of various diseases, including neurological disorders and cancer.